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For Researchers, Scientists, and Drug Development Professionals

Introduction
L-Homoserine, a non-proteinogenic α-amino acid, holds a pivotal position in the metabolic

landscape of bacteria, plants, and fungi. While not incorporated into proteins, it serves as a

crucial intermediate in the biosynthesis of the essential amino acids threonine, methionine, and

isoleucine.[1][2] Its metabolic significance, coupled with its role as a precursor for various

commercially valuable compounds, has made L-homoserine a subject of intense research in

the fields of metabolic engineering, synthetic biology, and drug development.[1][2] This

technical guide provides a comprehensive overview of the core biochemical properties of L-
homoserine, including its synthesis, degradation, and involvement in cellular signaling.

Detailed experimental protocols and quantitative data are presented to facilitate further

research and application.

Physicochemical Properties
L-Homoserine is a white crystalline powder with a molecular formula of C₄H₉NO₃ and a

molecular weight of 119.12 g/mol .[3] It is highly soluble in water and exists as a zwitterion at

physiological pH. Key physicochemical properties are summarized in the table below.
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Property Value References

Molecular Formula C₄H₉NO₃ [3]

Molecular Weight 119.12 g/mol [3]

CAS Number 672-15-1 [2]

Melting Point 203 °C (decomposes) [2][4]

Solubility in Water 1000 g/L at 30 °C [4]

pKa₁ (α-carboxyl) 2.71 (at 25 °C) [5]

pKa₂ (α-amino) 9.74 (at 25 °C) [5]

Optical Rotation [α]D²⁰ -5.5 to -8.0° (in water) [3]

Biosynthesis of L-Homoserine
The primary route for L-homoserine biosynthesis begins with the amino acid L-aspartate. In

microorganisms like Escherichia coli, this pathway involves a series of enzymatic reactions that

are tightly regulated.[6]

The biosynthesis of L-homoserine from L-aspartate proceeds through three key enzymatic

steps:

Phosphorylation of L-aspartate: Aspartate kinase (AK) catalyzes the ATP-dependent

phosphorylation of L-aspartate to form β-aspartyl-phosphate. E. coli possesses three

isozymes of aspartate kinase (AKI, AKII, and AKIII), each subject to feedback inhibition by

different downstream amino acids (threonine, methionine, and lysine, respectively).[7]

Reduction of β-aspartyl-phosphate: Aspartate-semialdehyde dehydrogenase (ASAD)

reduces β-aspartyl-phosphate to L-aspartate-β-semialdehyde, utilizing NADPH as a cofactor.

[6]

Reduction of L-aspartate-β-semialdehyde: Homoserine dehydrogenase (HSD) catalyzes the

final step, the reduction of L-aspartate-β-semialdehyde to L-homoserine, also using

NADPH.[6][8]
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Biosynthesis of L-Homoserine from L-Aspartate.

Degradation of L-Homoserine
L-Homoserine serves as a branch-point intermediate for the synthesis of L-threonine and L-

methionine. These pathways represent the primary routes of its degradation or further
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metabolism.

Conversion to O-phospho-L-homoserine: Homoserine kinase catalyzes the phosphorylation

of L-homoserine to O-phospho-L-homoserine, a precursor for L-threonine synthesis.[9][10]

Conversion to O-succinyl-L-homoserine: Homoserine O-succinyltransferase catalyzes the

succinylation of L-homoserine to form O-succinyl-L-homoserine, which is a key step in the

L-methionine biosynthesis pathway.[1][11]
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Enzymes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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